Cas no 30557-76-7 ((1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one)

• Product Name: (1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one
• CAS No: 30557-76-7
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 317577
• Update Time: 2024-02-29

(1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 3H-3a,6-Methanoazulen-3-one,octahydro-7,7-dimethyl-8-methylene-, (3aR,6R,8aR)-
• 7,7-Dimethyl-8-methylene-1,2,4,5,6,7,8,8aα-octahydro-3H-3aα,6α-methanoazulene-3-one
• (-)-Khusimone
• 3H-3a,6-Methanoazulen-3-one,octahydro-7,7-dimethyl-8-methylene-, [3aR-(3aa,6a,8aa)]-
• 3H-3aa,6-Methanoazulen-3-one, 1,2,4,5,6b,7,8,8aa-octahydro-7,7-dimethyl-8-methylene-,(-)- (8CI)
• Khusimon
• Khusimone
• (1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one

• Inchi： 1S/C14H20O/c1-9-11-4-5-12(15)14(11)7-6-10(8-14)13(9,2)3/h10-11H,1,4-8H2,2-3H3/t10-,11-,14-/m1/s1
• InChI Key： BDHSOIIDXCBNPA-JTNHKYCSSA-N
• SMILES： O=C1CC[C@@H]2C(=C)C(C)(C)[C@@H]3CC[C@@]21C3

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 352
• Topological Polar Surface Area: 17.1
• XLogP3: 2.822

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones